N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide
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Description
N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds structurally related to "N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide" have been synthesized and evaluated for antimicrobial and antifungal activities. Studies have shown that Mannich bases and other related compounds exhibit good activity against various microorganisms, suggesting potential for development into antimicrobial agents (Fandaklı et al., 2012).
Cytotoxicity Studies
Research into similar compounds has also explored their cytotoxic effects, particularly against cancer cell lines. For instance, some newly synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been screened for in vitro cytotoxic activity, demonstrating potential as anticancer agents (Hassan et al., 2014).
HIV-1 Inhibition
Triazenopyrazole derivatives have been investigated as potential inhibitors of HIV-1, with certain compounds showing moderate activity. This research suggests the potential for structural analogs to be developed into antiviral agents targeting HIV-1 (Larsen et al., 1999).
Antitumor Potential
Studies on imidazotetrazines, which share functional group similarities with the compound , have demonstrated antitumor activity. These compounds act as prodrugs, converting in vivo to active agents with curative effects against certain types of leukemia, further underscoring the therapeutic potential of structurally related compounds (Stevens et al., 1984).
Properties
IUPAC Name |
N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S/c1-16-22(32-24(26-16)18-6-4-3-5-7-18)23(30)25-14-15-28-21(29)13-12-20(27-28)17-8-10-19(31-2)11-9-17/h3-13H,14-15H2,1-2H3,(H,25,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUYVHTDXHSWAMV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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